Cas no 121108-83-6 (Cyclopentaneheptanenitrile,1-hydroxy-)
121108-83-6 structure
Product Name:Cyclopentaneheptanenitrile,1-hydroxy-
CAS No:121108-83-6
MF:C12H21NO
MW:195.301243543625
CID:133280
PubChem ID:14225376
Update Time:2025-04-19
Cyclopentaneheptanenitrile,1-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneheptanenitrile,1-hydroxy-
- Cyclopentaneheptanenitrile, 1-hydroxy- (9CI)
- 121108-83-6
- 7-(1-hydroxy-cyclopentyl)-heptanenitrile
- 7-(1-hydroxycyclopentyl)heptanenitrile
-
- Inchi： 1S/C12H21NO/c13-11-7-3-1-2-4-8-12(14)9-5-6-10-12/h14H,1-10H2
- InChI Key： DMBOEQKDRYKKKZ-UHFFFAOYSA-N
- SMILES： OC1(CCCCCCC#N)CCCC1
Computed Properties
- Exact Mass: 195.16243
- Monoisotopic Mass: 195.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Cyclopentaneheptanenitrile,1-hydroxy- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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